Cas no 7598-44-9 (2-Oxiranecarboxylicacid, 3-methyl-3-phenyl-, 2-ethoxyethyl ester)

• Product Name: 2-Oxiranecarboxylicacid, 3-methyl-3-phenyl-, 2-ethoxyethyl ester
• CAS No: 7598-44-9
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 580826
• PubChem ID: 347877
• Update Time: 2025-04-19

2-Oxiranecarboxylicacid, 3-methyl-3-phenyl-, 2-ethoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylicacid, 3-methyl-3-phenyl-, 2-ethoxyethyl ester
• 2-Ethoxyethyl 3-methyl-3-phenyl-2-oxiranecarboxylate
• 2-ethoxyethyl 3-methyl-3-phenyloxirane-2-carboxylate
• OXZWYAIVBJUCGX-UHFFFAOYSA-N
• DTXSID40324459
• Hydrocinnamic acid, .alpha.,.beta.-epoxy-.beta.-methyl-, 2-ethoxyethyl ester
• 7598-44-9
• 2-Ethoxyethyl 3-methyl-3-phenyl-2-oxiranecarboxylate #
• NSC-406784
• NSC406784

• Inchi： 1S/C14H18O4/c1-3-16-9-10-17-13(15)12-14(2,18-12)11-7-5-4-6-8-11/h4-8,12H,3,9-10H2,1-2H3
• InChI Key： OXZWYAIVBJUCGX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCCOCC)C1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.06